Cas no 1486056-04-5 (Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1-methylethyl)-)

• Product Name: Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1-methylethyl)-
• CAS No: 1486056-04-5
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5209725
• Update Time: 2025-10-21

Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1-methylethyl)-
• 1-((3-Aminocyclobutyl)methyl)-3-isopropylurea

• Inchi： 1S/C9H19N3O/c1-6(2)12-9(13)11-5-7-3-8(10)4-7/h6-8H,3-5,10H2,1-2H3,(H2,11,12,13)
• InChI Key： SMBJNRQYBDRBJK-UHFFFAOYSA-N
• SMILES： N(CC1CC(N)C1)C(NC(C)C)=O

Additional information on Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1-methylethyl)-

Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- (CAS No. 1486056-04-5)

The compound Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- (CAS No. 1486056-04-5) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea functional group with a cyclobutane ring and an isopropyl group, making it a versatile molecule for research and development purposes.

Structure and Properties

The molecular structure of Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- consists of a urea moiety (CONH-NHCO) attached to a 3-aminocyclobutane ring via a methylene group (-CH2-) and an isopropyl group (-CH(CH3)2). This combination of functional groups imparts the compound with unique chemical and physical properties. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability under various conditions. The presence of the isopropyl group adds bulk to the molecule, potentially affecting its solubility and interaction with other molecules.

Synthesis and Applications

The synthesis of Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient production of this compound, making it more accessible for research purposes.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure suggests potential as a lead compound for developing bioactive agents targeting specific proteins or enzymes. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases, which are key targets in oncology and inflammation research.

Additionally, Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- has been explored for its role in material science applications. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers or metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent Research Findings

Recent studies have focused on understanding the biological activity and mechanism of action of Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)-. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate its binding interactions with target proteins. These findings provide valuable insights into its potential as a therapeutic agent.

In one notable study published in 2023, scientists demonstrated that this compound exhibits selective inhibition against a specific isoform of a kinase enzyme involved in cancer cell proliferation. The study highlighted the importance of the cyclobutane ring in mediating these interactions, suggesting that structural modifications could further enhance its potency and selectivity.

Another area of interest is the environmental impact of Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)-. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Initial results indicate that under certain conditions, the compound undergoes rapid degradation by microbial action, reducing its environmental footprint.

Conclusion

In summary, Urea, N-[(3-Aminocyclobutyl)methyl]-N'-(1-methylethyl)- (CAS No. 1486056-04-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, material science, and environmental studies. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a subject of scientific inquiry.